9H-Thioxanthene-9-carboxylic acid

• CAS No.: 17394-14-8
• Molecular Formula: C14H10O2S
• Molecular Weight: 242.29 g/mol
• IUPAC Name: 9H-thioxanthene-9-carboxylic acid
• InChI: InChI=1S/C14H10O2S/c15-14(16)13-9-5-1-3-7-11(9)17-12-8-4-2-6-10(12)13/h1-8,13H,(H,15,16)
• InChI Key: DHALJNUNTPESFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C3S2)C(=O)O

Description

9H-Thioxanthene-9-carboxylic acid is a useful research compound. Its molecular formula is C14H10O2S and its molecular weight is 242.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thioxanthene, 9.1 g, was dissolved in 100 mL of dry THF. The solution was cooled in an ice bath and n-BuLi (24 mL of 2.5M solution) was added dropwise. The red solution was stirred at room temperature for one hour. Powdered CO2 was added (ca. 150 g) causing formation of a white precipitate. After stirring an additional hour the mixture was evaporated and the residue dissolved in water. The aqueous solution was extracted with CH2Cl2, and neutralized with HCl. The precipitated product was dissolved in ether, dried and evaporated producing thioxanthene-9-carboxylic acid as a white solid (8.8 g): 1H NMR (DMSO-d6) δ 5.25 (s, 1H), 7.30 (m, 4H), 7.49 (m, 4H), 12.60 (s, 1H).